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Compound of Interest

Compound Name: Enpatoran hydrochloride

Cat. No.: B8175992 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Enpatoran hydrochloride, also known as M5049, is a potent and orally active dual inhibitor of

Toll-like receptor 7 (TLR7) and Toll-like receptor 8 (TLR8).[1][2][3] TLR7 and TLR8 are key

receptors in the innate immune system that recognize single-stranded RNA viruses and

synthetic ligands, triggering inflammatory responses. By inhibiting TLR7/8 signaling, Enpatoran

blocks the production of pro-inflammatory cytokines, such as interferon-alpha (IFN-α) and

interleukin-6 (IL-6).[2][4][5][6] This mechanism of action makes it a promising therapeutic

candidate for the treatment of autoimmune diseases like systemic lupus erythematosus (SLE)

and cutaneous lupus erythematosus (CLE).[5][7] Proper preparation of a stock solution is the

first critical step for in vitro and in vivo studies. Dimethyl sulfoxide (DMSO) is a common solvent

for preparing Enpatoran hydrochloride stock solutions.

Data Summary
Quantitative data for Enpatoran hydrochloride is summarized in the table below for easy

reference.
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Parameter Value Source

Molecular Weight 356.77 g/mol [1]

Solubility in DMSO 18 mg/mL (50.45 mM) [1]

Storage (Powder) 3 years at -20°C [1]

Storage (Stock Solution)
1 year at -80°C in solvent1

month at -20°C in solvent
[1][3]

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol details the steps to prepare a 10 mM stock solution of Enpatoran hydrochloride
in DMSO.

Materials:

Enpatoran hydrochloride powder

Anhydrous or fresh Dimethyl sulfoxide (DMSO)

Sterile, clear polypropylene or glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator or water bath (optional)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves.[8]

Safety Precautions:

Work in a well-ventilated area, such as a chemical fume hood.[8]
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Avoid inhaling dust or vapor.

Prevent contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for comprehensive handling and safety information.

Procedure:

Pre-dissolution Preparation:

Allow the Enpatoran hydrochloride powder and DMSO to equilibrate to room

temperature before opening to prevent moisture condensation.

It is crucial to use fresh, high-quality DMSO, as absorbed moisture can reduce the

solubility of the compound.[1]

Calculating the Required Mass:

To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) x Concentration (mM) x Molecular Weight ( g/mol ) /

1000

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 1 mL x 10 mM x 356.77 g/mol / 1000 = 3.5677 mg

Accurately weigh out approximately 3.57 mg of Enpatoran hydrochloride powder using

an analytical balance.

Dissolution:

Transfer the weighed powder into a sterile vial.

Add the calculated volume of DMSO (e.g., 1 mL) to the vial.

Cap the vial securely and vortex the solution until the powder is completely dissolved.
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Visually inspect the solution to ensure there are no visible particles. If dissolution is slow,

gentle warming in a water bath or brief sonication can be applied to facilitate the process.

[2][3]

Storage and Handling:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes.[1]

For long-term storage, store the aliquots at -80°C for up to one year.[1][3]

For short-term storage, aliquots can be kept at -20°C for up to one month.[1][3]

Visualizations
Diagram 1: Experimental Workflow
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Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Enpatoran hydrochloride stock solution.
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Diagram 2: Signaling Pathway
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Caption: Inhibition of TLR7/8 signaling by Enpatoran hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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